N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N4O3S2/c1-10-5-6-12(11(2)8-10)18-14(22)9-25-17-21-20-16(26-17)19-15(23)13-4-3-7-24-13/h3-8H,9H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key: ORWLSOLKUKSBAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CO3)C
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol

Description

N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of heterocyclic compounds, including those related to "N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide", have been extensively studied. These compounds often serve as key intermediates in the synthesis of various novel heterocyclic structures. For instance, Aleksandrov and El’chaninov (2017) describe the synthesis of complex benzothiazole and quinoline derivatives via electrophilic substitution reactions starting from furan-carboxamide-based precursors, highlighting the versatility of these compounds in organic synthesis and their potential utility in developing new chemical entities with diverse chemical structures (Aleksandrov & El’chaninov, 2017).

Biological Activity

The exploration of the biological activities of compounds related to "N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide" is a significant area of research. Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and investigated its antimicrobial activity, demonstrating the potential of such compounds for pharmacological and medical applications due to their efficacy against various microorganisms (Cakmak et al., 2022). This study underscores the relevance of these compounds in the development of new antimicrobial agents.

Medicinal Chemistry Applications

In medicinal chemistry, the design and synthesis of novel compounds with potential therapeutic applications are critical. Lan et al. (2017) reported on the design and synthesis of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives as potential anticancer agents targeting the epidemal growth factor receptor (EGFR). Some compounds exhibited potent anticancer activities against various cancer cell lines, highlighting the therapeutic potential of furan-carboxamide derivatives in cancer treatment (Lan et al., 2017).